We start with a brief review on social laser theory which is newly framed with the notion of an infon-social energy quantum carrying coarse-grained information content. Infons are the excitations of the quantum social-information field. Humans are analogues of atoms-social atoms absorbing and emitting infons. Another new development is coupling of the social laser with the decision making model based on open quantum systems. The role of the environment for social atoms is played by the strong coherent social-information field-the output of social lasing. We analyse a simple quantum master equation generating decision jumps towards the coherent decision directed by the social laser beam. As an illustrative example, we analyse the possibility to create a societal benefit laser, i.e. directed for societal benefit. This article is part of the theme issue 'Thermodynamics 2.0: Bridging the natural and social sciences (Part 1)'.

Bone mineralization is critical to maintaining tissue mechanical function. The application of mechanical stress via exercise promotes bone mineralization via cellular mechanotransduction and increased fluid transport through the collagen matrix. However, due to its complex composition and ability to exchange ions with the surrounding body fluids, bone mineral composition and crystallization is also expected to respond to stress. Here, a combination of data from materials simulations, namely density functional theory and molecular dynamics, and experimental studies were input into an equilibrium thermodynamic model of bone apatite under stress in an aqueous solution based on the theory of thermochemical equilibrium of stressed solids. The model indicated that increasing uniaxial stress induced mineral crystallization. This was accompanied by a decrease in calcium and carbonate integration into the apatite solid. These results suggest that weight-bearing exercises can increase tissue mineralization via interactions between bone mineral and body fluid independent of cell and matrix behaviours, thus providing another mechanism by which exercise can improve bone health. This article is part of a discussion meeting issue 'Supercomputing simulations of advanced materials'.

Progress in understanding Southern Ocean heat exchange and wind forcing is discussed and new results presented. These include a metric of the zonal asymmetry between surface ocean heat gain in the Atlantic/Indian sector and heat loss in the Pacific sector. The asymmetry arises from an intersector variation in the humidity gradient between the sea surface and near-surface atmosphere. This gradient increases by 60% in the Pacific sector enabling a 20 Wm-2 stronger latent heat loss compared with the Atlantic/Indian sector. The new metric is used for intercomparison of atmospheric reanalyses and CMIP6 climate simulations. CMIP6 has weaker Atlantic/Indian sector heat gain compared with the reanalyses primarily due to Indian Ocean sector differences. The potential for surface flux buoys to provide an observation-based counterpart to the asymmetry metric is explored. Over the past decade, flux buoys have been deployed at two sites (south of Tasmania and upstream of Drake Passage). The data record provided by these moorings is assessed and an argument developed for a third buoy to sample the Atlantic/Indian sector of the asymmetry metric. To close, we assess evidence that the main westerly wind belt has strengthened and moved southward in recent decades using the ERA5 reanalysis. This article is part of a discussion meeting issue 'Heat and carbon uptake in the Southern Ocean: the state of the art and future priorities'.

Prior convolution-based road crack detectors typically learn more abstract visual representation with increasing receptive field via an encoder-decoder architecture. Despite the promising accuracy, progressive spatial resolution reduction causes semantic feature blurring, leading to coarse and incontiguous distress detection. To these ends, an alternative sequence-to-sequence perspective with a transformer network termed TransCrack is introduced for road crack detection. Specifically, an image is decomposed into a grid of fixed-size crack patches, which is flattened with position embedding into a sequence. We further propose a pure transformer-based encoder with multi-head reduced self-attention modules and feed-forward networks for explicitly modelling long-range dependencies from the sequential input in a global receptive field. More importantly, a simple decoder with cross-layer aggregation architecture is developed to incorporate global with local attentions across different regions for detailed feature recovery and pixel-wise crack mask prediction. Empirical studies are conducted on three publicly available damage detection benchmarks. The proposed TransCrack achieves a state-of-the-art performance over all counterparts by a substantialmargin, and qualitative results further demonstrate its superiority in contiguous crack recognition and fine-grained profile extraction. This article is part of the theme issue 'Artificial intelligence in failure analysis of transportation infrastructure and materials'.

In this review, we describe the application of Boltzmann kinetic equations for modelling warm dense matter and plasma formed after irradiation of solid materials with intense femtosecond X-ray pulses. Classical Boltzmann kinetic equations are derived from the reduced N-particle Liouville equations. They include only single-particle densities of ions and free electrons present in the sample. The first version of the Boltzmann kinetic equation solver was completed in 2006. It could model non-equilibrium evolution of X-ray-irradiated finite-size atomic systems. In 2016, the code was adapted to study plasma created from X-ray-irradiated materials. Additional extension of the code was then also performed, enabling simulations in the hard X-ray irradiation regime. In order to avoid treatment of a very high number of active atomic configurations involved in the excitation and relaxation of X-ray-irradiated materials, an approach called 'predominant excitation and relaxation path' (PERP) was introduced. It limited the number of active atomic configurations by following the sample evolution only along most PERPs. The performance of the Boltzmann code is illustrated in the examples of X-ray-heated solid carbon and gold. Actual model limitations and further model developments are discussed. This article is part of the theme issue 'Dynamic and transient processes in warm dense matter'.

Iron (Fe) is a key limiting nutrient driving the biological carbon pump and is routinely represented in global ocean biogeochemical models. However, in the Southern Ocean, the potential role for other micronutrients has not received the same attention. For example, although manganese (Mn) is essential to photosynthetic oxygen production and combating oxidative stress, it is not included in ocean models and a clear understanding of its interaction with Fe in the region is lacking. This is especially important for the Southern Ocean because both Mn and Fe are strongly depleted. We use a hierarchical modelling approach to explore how the physiological traits associated with Fe and Mn contribute to driving the footprint of micronutrient stress across different phytoplankton functional types (PFTs). We find that PFT responses are driven by physiological traits associated with their physiological requirements and acclimation to environmental conditions. Southern Ocean-specific adaptations to prevailing low Fe, such as large photosynthetic antenna sizes, are of major significance for the regional biological carbon pump. Other traits more strongly linked to Mn, such as dealing with oxidative stress, may become more important under a changing Fe supply regime. This article is part of a discussion meeting issue 'Heat and carbon uptake in the Southern Ocean: the state of the art and future priorities'.

Shield tunnels that reside deep within soft soil are subject to longitudinal differential settlement and structural deformation during long-term operation. Longitudinal deformation can be classified into two modes: bending and dislocation deformation. The failure of bolts and engineering treatment techniques differ between these two modes. Therefore, it is imperative to accurately identify the tunnel's longitudinal deformation mode to determine the validity of the segment joint and implement appropriate engineering treatment. Traditional methods for detecting dislocation or opening suffer from high labour costs. To address this issue, this study presents an innovative identification method using a back-propagation neural network (BPNN) to detect segment joint failure in underground tunnels. First, this study collects the tunnel settlement curves of various subways located in the East China soft soil area, and it calculates tunnel settlement-dislocation and settlement-opening datasets using the equivalent axial stiffness model. A corresponding BPNN regression model is subsequently established, and the new settlement curve is the input to this regression model to predict the dislocation and opening, thereby determining the validity of the segment joint. The efficiency of this method is demonstrated through its successful application to the Hangzhou Metro Tunnel. This article is part of the theme issue 'Artificial intelligence in failure analysis of transportation infrastructure and materials'.

Large language models (LLMs) are one of the most impressive achievements of artificial intelligence in recent years. However, their relevance to the study of language more broadly remains unclear. This article considers the potential of LLMs to serve as models of language understanding in humans. While debate on this question typically centres around models' performance on challenging language understanding tasks, this article argues that the answer depends on models' underlying competence, and thus that the focus of the debate should be on empirical work which seeks to characterize the representations and processing algorithms that underlie model behaviour. From this perspective, the article offers counterarguments to two commonly cited reasons why LLMs cannot serve as plausible models of language in humans: their lack of symbolic structure and their lack of grounding. For each, a case is made that recent empirical trends undermine the common assumptions about LLMs, and thus that it is premature to draw conclusions about LLMs' ability (or lack thereof) to offer insights on human language representation and understanding. This article is part of a discussion meeting issue 'Cognitive artificial intelligence'.

Energy has had a definitive impact on human life throughout history. Beginning with the harnessing of fire, which offered warmth, improved shelter and more food, humanity's standard of living has been defined by the power derived from fuels and food. Access to energy is the briefest way in which to summarize the history of the world. Direct and indirect causes of war have involved access to energy, and the results of conflicts have been determined by who controlled the energy resources. Therefore, the scientific literature reveals very close interactions between energy studies and social science studies. The Scopus database contains about 118 000 publications in the fields of social sciences and energy. The current study aims to exploit this resource to identify the interactions that exist between the fields so that future research can investigate these more deeply and thus develop solutions to the problems of the modern world. The present article will analyse these publications systematically according to author, country, institution and year, in addition to examining the changes in keywords that have occurred in these studies over the years. This article is part of the theme issue 'Thermodynamics 2.0: Bridging the natural and social sciences (Part 1)'.

The modern scientific world view was built on the incommensurability between cognition (mind) and physics (matter) and later life and physics (the autonomy of biology). Fuelled by Boltzmann's view of the second law of thermodynamics as a 'law of disorder', the idea of 'two opposing rivers', the river of physics 'flowing down' to disorder and the river of life and mind 'flowing up' to higher states of order became a cornerstone of contemporary thinking. The deleterious result of this paradigmatic separation of physics, life and mind has been to considerably incapacitate each by bracketing many of the deepest problems of science, including the very nature of life itself and its cognitive capabilities, outside the theoretical reach of contemporary science. An expanded view of physics, notably the addition of the fourth law of thermodynamics (LMEP), or the law of maximum entropy production, coupled with first law time-translation symmetry, and the self-referencing circularity of the relational ontology of autocatakinetic systems, provides the basis for a grand unified theory unifying physics, life, information and cognition (mind). This dissolves the dysfunctional myth of the two rivers, and solves the previously insoluble problems at the foundations of modern science associated with it. This article is part of the theme issue 'Thermodynamics 2.0: Bridging the natural and social sciences (Part 1)'.